6-Fluoro-2-{[2-(piperazin-1-yl)ethyl]sulfanyl}-1H-benzimidazole

• CAS RN: 823182-55-4
• Molecular Formula: C13H17FN4S
• Molecular Weight: 280.37 g/mol
• IUPAC Name: 6-fluoro-2-(2-piperazin-1-ylethylsulfanyl)-1H-benzimidazole
• InChI: InChI=1S/C13H17FN4S/c14-10-1-2-11-12(9-10)17-13(16-11)19-8-7-18-5-3-15-4-6-18/h1-2,9,15H,3-8H2,(H,16,17)
• InChI Key: YQRBPPRWFWEKFB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CCSC2=NC3=C(N2)C=C(C=C3)F

Description

6-Fluoro-2-{[2-(piperazin-1-yl)ethyl]sulfanyl}-1H-benzimidazole is a useful research compound. Its molecular formula is C13H17FN4S and its molecular weight is 280.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-[2-(5-Fluorobenzimidazol-2-ylthio)ethyl]-4-formylpiperazine (1.80 g, 5.8 mmol) was dissolved in methanol (20 mL), 12N hydrochloric acid (2 mL) was added thereto, followed by stirring for 18 hours at room temperature. The reaction mixture was concentrated under reduced pressure, and saturated ammonia-methanol was added thereto, followed by stirring for five minutes at room temperature. The solvent was removed under reduced pressure, and the residue was purified through silica gel column chromatography (chloroform: saturated ammonia-methanol=100:3), to thereby yield 1-[2-(5-fluorobenzimidazol-2-ylthio)ethyl]piperazine (1.33 g, yield 81%) as a brown oil.